Cas no 56932-44-6 (2-((2-Amino-4-nitrophenyl)amino)ethanol)

• Product Name: 2-((2-Amino-4-nitrophenyl)amino)ethanol
• CAS No: 56932-44-6
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD00156329
• CID: 57036
• PubChem ID: 3648504
• Update Time: 2025-06-16

2-((2-Amino-4-nitrophenyl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((2-Amino-4-nitrophenyl)amino)ethanol
• 2-(2-Amino-4-nitroanilino)ethanol
• [2-AMINO-4-NITRO-N-(HYDROXYETHYL) ANILINE]
• 2-Amino-4-nitro-N-(2-hydroxyethyl)aniline
• 1-N-hydroxyethyl-2-amino-4-nitroaniline
• 2-[(2-amino-4-nitrophenyl)amino]ethanol
• Ethanol, 2-[(2-amino-4-nitrophenyl)amino]-
• 2-[(2-amino-4-nitrophenyl)amino]ethan-1-ol
• N1-(2-Hydroxyethyl)-4-nitro-o-phenylenediamine
• I844A312T7
• HC Yellow no. 5
• Ethanol, 2-((2-amino-4-nitrophenyl)amino)-
• PubChem21958
• N'-(2-Hydroxyethyl)-4
• NS00013734
• Q27280561
• 2-(2-amino-4-nitrophenylamino)ethanol
• SCHEMBL108393
• AKOS000120872
• W-105498
• EINECS 260-450-0
• A3332
• N'-(2-Hydroxyethyl)-4-nitro-ortho-phenylenediamine
• OWMQBFHMJVSJSA-UHFFFAOYSA-N
• EN300-20876
• N'-(2-hydroxyethyl)-4-nitro-o-phenylenediamine (HC Yellow 5)
• 2-Amino-4-Nitro-N-(2-Ethoxyl)Phenylamine
• GS-3197
• COLOREX HCY5
• COVARIANE JAUNE W 1125 LP
• CS-0157163
• UNII-I844A312T7
• MFCD00156329
• 2-(2-AMINO-4-NITROANILINO)ETHANOL pound not 99%
• HC YELLOW 5
• DTXSID4043939
• ETHANOL, 2-(2-AMINO-4-NITROANILINO)-
• 56932-44-6

• MDL： MFCD00156329
• Inchi： 1S/C8H11N3O3/c9-7-5-6(11(13)14)1-2-8(7)10-3-4-12/h1-2,5,10,12H,3-4,9H2
• InChI Key： OWMQBFHMJVSJSA-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC(=CC=1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.08000
• Monoisotopic Mass: 197.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4

Experimental Properties

• Color/Form: Not available
• Density: 1.439
• Melting Point: 133-135 ºC
• Boiling Point: 462.4 ºC at 760 mmHg
• Flash Point: 233.5 ºC
• Refractive Index: 1.697
• PSA: 104.10000
• LogP: 1.75860
• Solubility: Not available

2-((2-Amino-4-nitrophenyl)amino)ethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-((2-Amino-4-nitrophenyl)amino)ethanol

Comprehensive Analysis of 2-((2-Amino-4-nitrophenyl)amino)ethanol (CAS No. 56932-44-6)

2-((2-Amino-4-nitrophenyl)amino)ethanol, with the CAS number 56932-44-6, is a specialized organic compound widely utilized in pharmaceutical and dye industries. This compound features a unique molecular structure combining an amino group, a nitro group, and an ethanol moiety, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers value its role in producing high-performance dyes and potential therapeutic agents, aligning with the growing demand for sustainable and efficient chemical processes.

The compound's nitro-aromatic backbone contributes to its stability and reactivity, enabling applications in hair dye formulations and biomedical research. Recent studies highlight its potential as a precursor for fluorescent probes, addressing the rising interest in diagnostic imaging technologies. With increasing searches for "eco-friendly dye intermediates" and "non-toxic hair colorants," 2-((2-Amino-4-nitrophenyl)amino)ethanol has gained attention for its balance between efficacy and environmental compatibility.

From a synthetic perspective, the CAS 56932-44-6 compound exhibits remarkable solubility in polar solvents like ethanol and DMSO, facilitating its integration into liquid-phase reactions. Industry professionals frequently inquire about "optimized synthesis routes for nitroaniline derivatives" or "safe handling protocols for aminoethanol compounds," reflecting the need for precise technical guidance. Analytical techniques such as HPLC and mass spectrometry are typically employed to verify its purity, ensuring compliance with stringent quality standards.

In the context of market trends, the demand for 2-((2-Amino-4-nitrophenyl)amino)ethanol correlates with advancements in cosmetic science and material engineering. Its derivatives show promise in UV-absorbing materials, responding to consumer concerns about sun protection. Furthermore, the compound's electron-withdrawing nitro group enhances its utility in electrochemical sensors, a hot topic in wearable health tech development. These applications position it as a critical component in next-generation functional materials.

Environmental considerations also play a pivotal role in discussions about CAS 56932-44-6. As regulatory bodies emphasize "green chemistry principles," researchers explore catalytic methods to minimize waste during its production. The compound's biodegradation profile and low bioaccumulation potential make it a preferable choice over traditional aromatic amines, addressing queries about "sustainable alternatives in dye manufacturing."

Future research directions for 2-((2-Amino-4-nitrophenyl)amino)ethanol may focus on its structure-activity relationships in drug discovery, particularly in targeting enzyme inhibition. The integration of computational chemistry tools could accelerate its optimization for specific applications, meeting the industry's demand for "AI-driven molecular design." With its multifaceted utility and evolving applications, this compound remains at the forefront of innovation in specialty chemicals.